2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[5-(3-aminophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C17H17N5OS/c1-22-16(12-6-5-7-13(18)10-12)20-21-17(22)24-11-15(23)19-14-8-3-2-4-9-14/h2-10H,11,18H2,1H3,(H,19,23)
• InChI Key: LPGXRZNNOTVEDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)C3=CC(=CC=C3)N
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a thiosemicarbazide derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or proteins involved in various cellular processes. It may also interact with specific receptors or ion channels, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth. The compound has also been shown to have anti-inflammatory effects and may reduce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide in lab experiments include its potential as a drug target and its diverse range of applications. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

For research on 2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide include investigating its potential as a drug target for various diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method. The compound may also be studied for its potential as a diagnostic tool or as a chemical probe for studying various cellular processes.

Scientific Research Applications

2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide has shown potential applications in various scientific research fields. It has been studied for its antimicrobial, antitumor, and antifungal properties. The compound has also been investigated for its potential as an anti-inflammatory agent and as a drug target for various diseases. Additionally, it has been studied for its potential use in the development of new drugs and treatments.